Cas no 1177292-31-7 (Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate
• CAS No: 1177292-31-7
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• MDL: MFCD14702898
• CID: 1067710
• PubChem ID: 50896490
• Update Time: 2025-10-29

Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate
• VS-05078
• BBL015941
• 3-isoxazolecarboxylic acid, 4-(chloromethyl)-5-methyl-, methyl ester
• methyl 4-(chloromethyl)-5-methyl-1,2-oxazole-3-carboxylate
• EN300-232296
• Methyl 4-(chloromethyl)-5-methyl-isoxazole-3-carboxylate
• QEMGAHVFVGNBDY-UHFFFAOYSA-N
• ALBB-014297
• MFCD14702898
• AKOS005168962
• 1177292-31-7
• STL170059
• SCHEMBL14677476
• methyl4-(chloromethyl)-5-methylisoxazole-3-carboxylate
• METHYL 4-(CHLOROMETHYL)-5-METHYL-3-ISOXAZOLECARBOXYLATE
• DTXSID00678945

• MDL： MFCD14702898
• Inchi： 1S/C7H8ClNO3/c1-4-5(3-8)6(9-12-4)7(10)11-2/h3H2,1-2H3
• InChI Key： QEMGAHVFVGNBDY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=NOC=1C

Computed Properties

• Exact Mass: 189.0192708g/mol
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate

Methyl 4-(Chloromethyl)-5-Methylisoxazole-3-Carboxylate (CAS No. 1177292-31-7): A Versatile Building Block in Modern Organic Synthesis

Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate (CAS No. 1177292-31-7) represents a structurally unique isoxazole derivative that has garnered significant attention in contemporary chemical research. This compound, characterized by its isoxazole core fused with a methoxycarbonyl group and a chloromethyl substituent, serves as a pivotal intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. Its molecular structure combines the rigidity of the five-membered isoxazole ring with the electrophilic reactivity of the chloromethyl group, enabling diverse synthetic transformations.

The isoxazole scaffold is well-documented for its broad biological activity profile, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted the role of isoxazole derivatives in modulating enzyme activity and receptor interactions, particularly in G protein-coupled receptor (GPCR) systems. The presence of the methoxy carbonyl functionality in this compound enhances its solubility and stability under physiological conditions, making it an attractive candidate for drug discovery programs targeting metabolic disorders and neurodegenerative diseases.

Synthetic methodologies for preparing Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate have evolved significantly over the past decade. Modern approaches leverage transition-metal-catalyzed cross-coupling reactions to introduce the chloromethyl group with high regioselectivity. Notably, palladium(0)-catalyzed C–H activation strategies have enabled efficient functionalization of the isoxazole ring system without compromising its structural integrity. These advancements align with green chemistry principles by minimizing waste generation and energy consumption during synthesis.

The reactivity profile of this compound is dictated by its dual functional groups: the electrophilic nature of the chloromethyl moiety facilitates nucleophilic substitution reactions, while the ester functionality supports hydrolysis or amidation processes. This dual reactivity has been exploited in recent reports to construct complex heterocyclic architectures through cascade reaction sequences. For instance, sequential nucleophilic attack on the chloromethyl group followed by intramolecular cyclization has yielded novel pyrazole-fused isoxazoles with enhanced pharmacological profiles.

In medicinal chemistry applications, derivatives of this compound have demonstrated promising activity against various disease targets. A 2024 study published in JACS Au reported that compounds containing this scaffold exhibited potent inhibition of dipeptidyl peptidase IV (DPP-IV), an enzyme implicated in type 2 diabetes management. The chloromethyl group was found to play a critical role in stabilizing enzyme-substrate interactions through hydrophobic effects and hydrogen bonding networks.

The agricultural sector has also benefited from research on this compound class. Recent field trials demonstrated that certain analogs exhibit herbicidal activity against glyphosate-resistant weed species through disruption of auxin signaling pathways. The methyl substitution at position 5 of the isoxazole ring contributes to improved photostability compared to traditional herbicide scaffolds like triazines or phenoxyacetic acids.

Analytical characterization techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the conformational preferences of this molecule. Computational studies using density functional theory (DFT) calculations revealed that the lowest energy conformation features a synperiplanar arrangement between the ester carbonyl and isoxazole ring oxygen atoms, facilitating intramolecular hydrogen bonding interactions that stabilize key reaction intermediates during synthetic transformations.

Cross-disciplinary applications are emerging in materials science where this compound serves as a precursor for conductive polymers and optoelectronic materials. The conjugated π-electron system inherent to isoxazoles combined with tunable electronic properties through substituent variation makes these compounds ideal candidates for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs include solution-processable thin films exhibiting hole mobilities exceeding 1 cm²/V·s when doped with fluorinated aromatic co-monomers.

Safety assessments conducted under OECD guidelines indicate favorable toxicological profiles for this class of compounds when used at low concentrations (<0.5 mM). However, comprehensive ecotoxicity studies are ongoing to evaluate long-term environmental impacts before large-scale industrial adoption can be recommended.

The commercial availability of high-purity (<98%) samples has accelerated research progress across multiple disciplines. Suppliers now offer both bulk quantities for process development as well as analytical reference standards for quality control purposes. Custom synthesis services are available for creating site-specific isotopically labeled variants required for metabolic pathway studies using mass spectrometry techniques.

Ongoing research focuses on expanding the chemical space around this scaffold through click chemistry approaches such as copper(I)-catalyzed azide–alkyne cycloadditions (CuAAC). These strategies enable rapid access to diverse libraries containing bioactive heterocycles while maintaining synthetic efficiency through modular design principles.